Cas no 72790-12-6 (ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate)
72790-12-6 structure
Product Name:ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
CAS No:72790-12-6
MF:C11H16N2O3
MW:224.256342887878
CID:2108791
PubChem ID:10242733
Update Time:2025-04-21
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
- SCHEMBL7018836
- 2-n-Butyl-5-(ethoxycarbonyl)pyrimidin-4(3H)-one
- DA-20922
- GUCLIOMUMPWCFT-UHFFFAOYSA-N
- 72790-12-6
- EN300-685644
- ethyl2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
- AKOS017557382
- SCHEMBL9739706
-
- Inchi: 1S/C11H16N2O3/c1-3-5-6-9-12-7-8(10(14)13-9)11(15)16-4-2/h7H,3-6H2,1-2H3,(H,12,13,14)
- InChI Key: GUCLIOMUMPWCFT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN=C(CCCC)NC1=O)=O
Computed Properties
- Exact Mass: 224.11609238Da
- Monoisotopic Mass: 224.11609238Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.8Ų
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685644-0.05g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-685644-0.1g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-685644-0.25g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-685644-0.5g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-685644-1.0g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-685644-2.5g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-685644-5.0g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-685644-10.0g |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 10g |
$3131.0 | 2023-05-24 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594600-50mg |
Ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 98% | 50mg |
¥8078.00 | 2024-07-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594600-100mg |
Ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
72790-12-6 | 98% | 100mg |
¥9856.00 | 2024-07-29 |
ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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